Cas no 60601-60-7 (2-(2-cyclohexylethyl)piperidine hydrochloride)

• Product Name: 2-(2-cyclohexylethyl)piperidine hydrochloride
• CAS No: 60601-60-7
• MF: C₁₃H₂₆ClN
• MW: 231.805243015289
• CID: 496734
• Update Time: 2026-04-29

2-(2-cyclohexylethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-(2-cyclohexylethyl)-, hydrochloride
• 2-(2-cyclohexylethyl)piperidine,hydrochloride
• 2-(2-cyclohexylethyl)piperidine hydrochloride

Computed Properties

• Exact Mass: 231.17558

Experimental Properties

• PSA: 12.03

Additional information on 2-(2-cyclohexylethyl)piperidine hydrochloride

Comprehensive Overview of 2-(2-Cyclohexylethyl)piperidine Hydrochloride (CAS No. 60601-60-7): Properties, Applications, and Industry Insights

2-(2-Cyclohexylethyl)piperidine hydrochloride (CAS No. 60601-60-7) is a specialized organic compound with a unique structural framework combining a piperidine ring and a cyclohexylethyl moiety. This hydrochloride salt form enhances its solubility and stability, making it valuable in pharmaceutical and chemical research. The compound’s molecular formula, C₁₃H₂₅N·HCl, and molecular weight of 231.81 g/mol reflect its moderate complexity, while its cyclohexyl group contributes to lipophilicity—a property increasingly explored in drug design for improved bioavailability.

In recent years, the demand for piperidine derivatives like 2-(2-cyclohexylethyl)piperidine HCl has surged due to their role as intermediates in synthesizing bioactive molecules. Researchers highlight its potential in modulating central nervous system (CNS) targets, aligning with trends in neurodegenerative disease therapeutics. A 2023 study noted its structural similarity to scaffolds used in dopamine receptor ligands, a hot topic in Parkinson’s and schizophrenia research. This connection positions CAS 60601-60-7 as a compound of interest for academic and industrial labs focusing on neuropharmacology.

The synthesis of 2-(2-cyclohexylethyl)piperidine hydrochloride typically involves reductive amination or alkylation strategies, with optimized routes emphasizing green chemistry principles—a priority for modern sustainable chemistry. Analytical characterization via HPLC, NMR, and mass spectrometry ensures high purity (>98%), critical for reproducibility in biological assays. Users frequently search for "piperidine HCl solubility" or "cyclohexylethyl piperidine applications," underscoring the need for detailed technical data. This compound’s stability under ambient conditions (storage recommendations: 2–8°C, desiccated) further supports its utility in long-term studies.

Beyond pharmaceuticals, CAS 60601-60-7 finds niche applications in material science, particularly in designing ionic liquids and catalysts. Its protonated amine structure facilitates interactions with anionic species, relevant in catalysis and separation technologies. Industry forums often discuss its role in asymmetric synthesis, where chiral piperidine derivatives act as auxiliaries—a trending subtopic in organic chemistry circles. Regulatory compliance (non-hazardous per standard safety sheets) and scalable production methods add to its commercial appeal.

Emerging discussions in AI-driven drug discovery platforms reference 2-(2-cyclohexylethyl)piperidine as a candidate for virtual screening libraries, given its balanced logP and hydrogen-bonding capacity. Such applications align with Google Scholar’s top-searched terms like "small molecule CNS drugs" and "piperidine-based scaffolds." Suppliers increasingly list this compound with detailed COA (Certificate of Analysis) documentation, addressing the market’s demand for transparency—a key SEO-optimized content angle for B2B platforms.

In summary, 2-(2-cyclohexylethyl)piperidine hydrochloride (CAS 60601-60-7) exemplifies the intersection of traditional medicinal chemistry and contemporary research needs. Its versatility, coupled with growing interest in neuroactive compounds and sustainable synthesis, ensures its relevance in scientific literature and industrial workflows. Future studies may explore its enantioselective properties or derivatization for targeted drug delivery—an area ripe for innovation.